Cas no 167015-84-1 (TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE)

TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE Properties

Names and Identifiers

• 1H-Indole-1-carboxylicacid, 3-(2-aminoethyl)-, 1,1-dimethylethyl ester
• 1-BOC-TRYPTAMINE
• 3-aminoethyl-indole-1-carboxylic acid tert-butyl ester
• tert-butyl 3-(2-aminoethyl)indole-1-carboxylate
• N1-tert-butoxycarbonyltryptamine
• N-Boc-tryptamine
• Nin-Boc-tryptamine
• tert-butyl3-(2-aMinoethyl)-1H-indole-1-carboxylate
• 3-(2-AMINO-ETHYL)-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• 3-(2-Aminoethyl)-1H-indole-1-carboxylic acid 1,1-dimethylethyl ester
• tert-butyl 3-(2-aminoethyl)-1H-indole-1-carboxylate 1H-Indole-1-carboxylic acid, 3-(2-aminoethyl)-, 1,1-dimethylethyl ester
• DTXSID90363691
• MFCD03426148
• AS-44777
• SCHEMBL7505969
• AKOS015911341
• AB14796
• A810809
• AB6514
• 167015-84-1
• TERT-BUTYL 3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE
• Tert-butyl 3-(2-aminoethyl)indole-1-carboxylate
• 3-AMINOETHYL-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• TERT-BUTYL3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE
• 1-Boc-tryptamine
• +Expand

• MDL： MFCD03426148
• InChIKey： MOJFEUODIYFJEI-UHFFFAOYSA-N
• Inchi： InChI=1S/C15H20N2O2/c1-15(2,3)19-14(18)17-10-11(8-9-16)12-6-4-5-7-13(12)17/h4-7,10H,8-9,16H2,1-3H3
• SMILES： CC(C)(C)OC(=O)N1C=C(CCN)C2=CC=CC=C21

Computed Properties

• Exact Mass: 260.15200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 260.152
• Heavy Atom Count: 19
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 57.2A^2

Experimental Properties

• LogP: 3.62600
• PSA: 57.25000
• Refractive Index: 1.559
• Boiling Point: 395.6°Cat760mmHg
• Flash Point: 193°C
• Solubility: Almost insoluble (0.039 g/l) (25 º C),
• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),